Estradiol, bis(trifluoroacetate)
Estradiol, bis(trifluoroacetate)
Brand Name:
Vulcanchem
CAS No.:
1549-15-1
VCID:
VC0074992
InChI:
InChI=1S/C22H22F6O4/c1-20-9-8-14-13-5-3-12(31-18(29)21(23,24)25)10-11(13)2-4-15(14)16(20)6-7-17(20)32-19(30)22(26,27)28/h3,5,10,14-17H,2,4,6-9H2,1H3/t14-,15-,16+,17+,20+/m1/s1
SMILES:
CC12CCC3C(C1CCC2OC(=O)C(F)(F)F)CCC4=C3C=CC(=C4)OC(=O)C(F)(F)F
Molecular Formula:
C22H22F6O4
Molecular Weight:
464.404
Estradiol, bis(trifluoroacetate)
CAS No.: 1549-15-1
Cat. No.: VC0074992
Molecular Formula: C22H22F6O4
Molecular Weight: 464.404
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1549-15-1 |
|---|---|
| Molecular Formula | C22H22F6O4 |
| Molecular Weight | 464.404 |
| IUPAC Name | [(8R,9S,13S,14S,17S)-13-methyl-3-(2,2,2-trifluoroacetyl)oxy-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-17-yl] 2,2,2-trifluoroacetate |
| Standard InChI | InChI=1S/C22H22F6O4/c1-20-9-8-14-13-5-3-12(31-18(29)21(23,24)25)10-11(13)2-4-15(14)16(20)6-7-17(20)32-19(30)22(26,27)28/h3,5,10,14-17H,2,4,6-9H2,1H3/t14-,15-,16+,17+,20+/m1/s1 |
| Standard InChI Key | GBPADILCVOCPSX-BAPGRXHISA-N |
| SMILES | CC12CCC3C(C1CCC2OC(=O)C(F)(F)F)CCC4=C3C=CC(=C4)OC(=O)C(F)(F)F |
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